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Compound of Interest

Compound Name: Desmethyl formetanate

Cat. No.: B15191703

For Researchers, Scientists, and Drug Development Professionals

Introduction

Formetanate is a carbamate insecticide and acaricide used to control mites and insects on
various agricultural products.[1] The analysis of its residues in food and environmental samples
is crucial for ensuring consumer safety and regulatory compliance. Metabolic and degradation
pathways of formetanate can lead to the formation of metabolites, including desmethyl
formetanate. The presence of these metabolites must also be monitored, necessitating the
availability of high-purity certified reference materials (CRMs) for accurate analytical
identification and quantification.

Desmethyl formetanate is a primary metabolite of formetanate. While specific certified
reference materials for desmethyl formetanate are not widely documented, their utility in
analytical laboratories is analogous to other desmethyl pesticide metabolites, such as
Acetamiprid-N-desmethyl.[2][3] This document provides detailed application notes and
protocols for the hypothetical use of a Desmethyl Formetanate Certified Reference Material in
analytical workflows. The methodologies are based on established analytical techniques for
formetanate and other carbamate pesticides.[4][5][6][7]
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Desmethyl Formetanate Certified
Product Name .
Reference Material

Appearance White to off-white solid

Chemical Formula C10H13N302

Molecular Weight 207.23 g/mol

Purity >98%

Storage -20°C

Solubility Soluble in Methanol, Acetonitrile

CAS Number Not available
Applications

A certified reference material for desmethyl formetanate is essential for a variety of analytical
applications, including:

e Quantitative Analysis: Used as a standard in chromatographic techniques such as High-
Performance Liquid Chromatography (HPLC) and Liquid Chromatography-tandem Mass
Spectrometry (LC-MS/MS) to accurately quantify desmethyl formetanate residues in
agricultural and environmental samples.[4][5][6][7]

o Method Validation: Critical for the validation of new analytical methods, ensuring accuracy,
precision, and linearity.

o Metabolism Studies: Employed in studies investigating the metabolic fate of formetanate in
various biological systems.

» Environmental Monitoring: Used to detect and quantify desmethyl formetanate in soil and
water samples to assess environmental contamination.

Experimental Protocols
Preparation of Standard Stock and Working Solutions
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Objective: To prepare accurate concentrations of desmethyl formetanate for calibration
curves and spiking experiments.

Materials:

Desmethyl Formetanate Certified Reference Material

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Volumetric flasks (Class A)

Calibrated micropipettes

Protocol:

e Stock Solution (1000 pg/mL):

[e]

Allow the CRM vial to equilibrate to room temperature before opening.

o

Accurately weigh 10 mg of the Desmethyl Formetanate CRM.

[¢]

Dissolve the weighed CRM in a 10 mL Class A volumetric flask using methanol.

[¢]

Ensure complete dissolution by vortexing or sonicating.

Store the stock solution at -20°C in an amber vial.

[e]

e Working Solutions (e.g., 10 pg/mL, 1 pg/mL):

o Perform serial dilutions of the stock solution using acetonitrile or a mixture of acetonitrile
and water to prepare working solutions of desired concentrations.

o For example, to prepare a 10 ug/mL working solution, pipette 100 uL of the 1000 pg/mL
stock solution into a 10 mL volumetric flask and dilute to volume with the desired solvent.

o Prepare fresh working solutions daily.
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Sample Preparation: QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Method for Fruit Samples

Objective: To extract desmethyl formetanate from a complex matrix for LC-MS/MS analysis.
This protocol is adapted from methods used for formetanate hydrochloride.[6][7]

Materials:

e Homogenized fruit sample (15 g)

o Acetonitrile (1% acetic acid)

e Magnesium sulfate (anhydrous)

e Sodium acetate

e Primary secondary amine (PSA) sorbent
» C18 sorbent

o Centrifuge tubes (50 mL and 2 mL)

Centrifuge

Protocol:

o Extraction:

o

Weigh 15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 15 mL of acetonitrile with 1% acetic acid.

o

[¢]

Add 6 g of anhydrous magnesium sulfate and 1.5 g of sodium acetate.

[¢]

Cap the tube and vortex vigorously for 1 minute.

o

Centrifuge at 4000 rpm for 5 minutes.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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o Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing 150

mg of anhydrous magnesium sulfate, 50 mg of PSA, and 50 mg of C18.

o Vortex for 30 seconds.

o Centrifuge at 10,000 rpm for 2 minutes.

» Final Preparation:

o Take an aliquot of the cleaned supernatant and filter through a 0.22 pum syringe filter into

an autosampler vial for LC-MS/MS analysis.

Analytical Method: LC-MS/MS Quantification

Objective: To quantify the concentration of desmethyl formetanate in the prepared sample

extract.

Instrumentation:

o HPLC system coupled with a triple quadrupole mass spectrometer.

e C18 analytical column (e.g., 2.1 mm x 100 mm, 1.8 um).

LC Parameters:

Parameter

Value

Mobile Phase A

Water with 0.1% Formic Acid

Mobile Phase B

Acetonitrile with 0.1% Formic Acid

Gradient 5% B to 95% B over 10 minutes
Flow Rate 0.3 mL/min

Column Temperature 40°C

Injection Volume 5puL

MS/MS Parameters (Hypothetical):
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Precursor lon Product lon 1 Product lon 2 Collision
Analyte
(m/z) (m/z) (m/z) Energy (eV)
Desmethyl
208.1 165.1 91.1 15
Formetanate
Data Analysis:

» Construct a calibration curve using the prepared working standards.

e Quantify the amount of desmethyl formetanate in the sample by comparing its peak area to
the calibration curve.

Quantitative Data Summary

The following table presents hypothetical performance data for the LC-MS/MS method
described above.

Relative o
. Limit of
) Spike Level Average Standard o
Matrix o Quantification
(ng/g) Recovery (%) Deviation (RSD,
(LOQ, ng/g)
%)
Apple 10 98.5 4.2 0.5
Grape 10 95.2 5.1 0.5
Orange 10 92.8 6.5 1.0
Soil 20 90.5 7.8 2.0
Water 5 101.2 35 0.1

Visualizations
Formetanate Metabolism and the Role of Desmethyl
Formetanate
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The following diagram illustrates the metabolic pathway of formetanate, highlighting the
formation of desmethyl formetanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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